Cas no 851079-34-0 (2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 851079-34-0
• MF: C₁₈H₁₃F₃N₄O₃S
• MW: 422.381032705307
• CID: 6163227
• PubChem ID: 3692731
• Update Time: 2025-06-09

2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• 2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 851079-34-0
• F0599-0537
• 2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• AKOS002046654

• Inchi： 1S/C18H13F3N4O3S/c19-18(20,21)14-3-1-2-4-15(14)23-16(26)11-29-17-22-9-10-24(17)12-5-7-13(8-6-12)25(27)28/h1-10H,11H2,(H,23,26)
• InChI Key： DMRUZAXSPZMERD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=NC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 422.06604595g/mol
• Monoisotopic Mass: 422.06604595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 851079-34-0 and Product Name: 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

The compound with the CAS number 851079-34-0 and the product name 2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a 1H-imidazol-2-ylsulfanyl moiety combined with a 4-nitrophenyl group and a trifluoromethyl substituent on the phenylacetamide backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The imidazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its prevalence in many bioactive molecules. The incorporation of the 1H-imidazol-2-ylsulfanyl group into the molecular structure of this compound introduces a sulfur atom that can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are crucial for binding affinity and selectivity.

The 4-nitrophenyl group is another key feature of this compound that contributes to its potential pharmacological properties. Nitroaromatic compounds are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The electron-withdrawing nature of the nitro group can enhance the binding affinity of the compound to biological targets by affecting electronic distributions and dipole moments.

Furthermore, the presence of a trifluoromethyl group on the phenylacetamide moiety is particularly noteworthy. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. This substitution can also influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

Recent studies have highlighted the importance of sulfanyl-containing heterocycles in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The sulfanyl group in this compound can serve as a key interaction point with biological targets, potentially leading to the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of modern chemical methodologies in pharmaceutical research.

From a computational chemistry perspective, the molecular structure of this compound has been subjected to extensive virtual screening and molecular docking studies. These computational approaches have helped elucidate potential binding modes with various biological targets, providing valuable insights into its pharmacological properties. The results suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways, making it a promising lead for further development.

In addition to its structural complexity, this compound has demonstrated interesting physicochemical properties that make it suitable for drug development. These properties include solubility in organic solvents, thermal stability, and resistance to degradation under various conditions. Such characteristics are essential for formulating effective pharmaceutical products that can withstand storage and transportation challenges.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it may exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

The development of novel pharmaceutical agents is often hampered by challenges related to bioavailability and metabolic stability. However, the structural features of this compound have been designed to address these issues effectively. For instance, the presence of the trifluoromethyl group enhances lipophilicity while maintaining metabolic stability, whereas the sulfanyl group improves solubility in aqueous environments.

Future research will focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives that may enhance biological activity further. Additionally, preclinical testing will be expanded to evaluate efficacy and safety in animal models before moving into human clinical trials.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to advancing our understanding of molecular interactions at a fundamental level. By studying how different structural motifs influence biological activity, researchers can gain valuable insights into designing more effective drugs for future generations.